Cas no 921065-61-4 (ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate)

• Product Name: ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate
• CAS No: 921065-61-4
• MF: C₁₆H₁₆FN₃O₅S
• MW: 381.378746032715
• CID: 6453488
• Update Time: 2025-05-19

ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate
• ethyl 4-[[5-[[(4-fluorobenzoyl)amino]methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-3-oxobutanoate

• Inchi： 1S/C16H16FN3O5S/c1-2-24-14(22)7-12(21)9-26-16-20-19-13(25-16)8-18-15(23)10-3-5-11(17)6-4-10/h3-6H,2,7-9H2,1H3,(H,18,23)
• InChI Key： IESHHGYLSNGYJT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CSC1=NN=C(CNC(=O)C2=CC=C(F)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate

Introduction to Ethyl 4-(5-{(4-Fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate (CAS No. 921065-61-4)

Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate (CAS No. 921065-61-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3,4-oxadiazole ring, a sulfanyl group, and an ethyl ester functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3,4-oxadiazole ring is a well-known heterocyclic moiety that has been extensively studied for its diverse biological activities. It is often incorporated into drug molecules to enhance their pharmacological properties, such as increased metabolic stability and improved binding affinity to target proteins. In the case of Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate, the presence of this ring may contribute to its potential as a lead compound in drug discovery.

The sulfanyl group (also known as a thioether) is another key feature of this compound. Sulfanyl groups are known to participate in various biological processes and can influence the pharmacokinetic properties of molecules. For instance, they can affect the solubility and lipophilicity of compounds, which are crucial parameters for drug absorption and distribution. In the context of Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate, the sulfanyl group may play a role in modulating its interaction with biological targets.

The ethyl ester functionality is another important structural element. Esters are commonly used in prodrug strategies to improve the oral bioavailability and stability of drug candidates. The ethyl ester in this compound could potentially be hydrolyzed in vivo to release the active metabolite, thereby enhancing its therapeutic efficacy. This property makes it an attractive candidate for further preclinical and clinical evaluation.

In recent years, there has been growing interest in the development of small molecules that target specific signaling pathways involved in various diseases. One such pathway is the Wnt/β-catenin signaling pathway, which plays a crucial role in embryonic development and adult tissue homeostasis. Dysregulation of this pathway has been implicated in several cancers and other diseases. Studies have shown that compounds containing 1,3,4-oxadiazole rings can act as potent inhibitors of Wnt/β-catenin signaling. Therefore, it is plausible that Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate may have similar inhibitory effects.

Beyond its potential as a Wnt/β-catenin inhibitor, this compound may also exhibit other biological activities. For example, preliminary studies have suggested that it could possess anti-inflammatory properties due to its ability to modulate the expression of pro-inflammatory cytokines. Additionally, its structural similarity to known antiviral agents raises the possibility that it could be effective against certain viral infections.

To further explore the therapeutic potential of Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate, ongoing research efforts are focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular docking studies are being employed to understand how this compound interacts with specific protein targets. These insights will be crucial for optimizing its structure and improving its pharmacological profile.

In conclusion, Ethyl 4-(5-{(4-fluorophenyl)formamidomethyl}-1,3,4-oxadiazol-2-yl)sulfanyl-3-oxobutanoate (CAS No. 921065-61-4) represents a promising lead compound with potential applications in various therapeutic areas. Its unique combination of structural features makes it an attractive candidate for further investigation and development as a novel drug candidate. As research progresses, it is likely that more insights into its biological activities and mechanisms will emerge, paving the way for new treatments for a range of diseases.